2-(Difluoromethoxy)-6-fluorobenzoic acid
Overview
Description
2-(Difluoromethoxy)-6-fluorobenzoic acid, commonly referred to as 2-DFFA, is a small molecule that has been used in a variety of scientific research applications. It is a fluorinated derivative of benzoic acid, with two fluorine atoms replacing two of the hydrogen atoms in the benzoic acid structure. 2-DFFA has a wide range of applications in scientific research due to its unique properties, such as its high solubility in a variety of solvents, its low reactivity, and its ability to interact with biological molecules.
Scientific Research Applications
Synthesis and Functionalization
The use of fluoroform as a difluorocarbene source for the synthesis of difluoromethoxy- and difluorothiomethoxyarenes demonstrates an efficient method to incorporate difluoromethoxy groups into aromatic compounds, including benzoic acid derivatives. This process, utilizing moderate temperatures and atmospheric pressure, provides a pathway for generating compounds with potential applications in materials science and pharmaceutical chemistry (Thomoson & Dolbier, 2013).
Metal-Organic Frameworks (MOFs)
The modulator 2-fluorobenzoic acid has been widely used to prepare rare-earth (RE) clusters within metal-organic frameworks (MOFs), indicating the potential of fluorobenzoic acid derivatives in constructing advanced materials with unique properties. The synthesis of holmium-UiO-66 analogues and novel holmium MOFs with fluoro bridging groups highlights the versatility of fluorinated benzoic acids in modulating the structure and function of MOFs (Vizuet et al., 2021).
Magnetic Properties
Research on azido-copper coordination polymers using benzoate derivatives, including difluorobenzoic acid, reveals how subtle changes in the fluorination pattern can significantly affect the magnetic properties of the resulting compounds. These findings suggest applications in the development of materials with tailored magnetic behaviors for use in technology and information storage (Liu et al., 2017).
Environmental and Analytical Chemistry
The study of fluorobenzoate tracers in surface soils, including difluorobenzoate derivatives, demonstrates their utility as conservative, noninteracting tracers for investigating water movement in porous media. This application is crucial for environmental monitoring and the study of contaminant transport (Jaynes, 1994).
Photoluminescence and Sensitization
Dinuclear complexes formulated with fluorobenzoic acid derivatives, such as 2-fluorobenzoic acid, have shown the ability to sensitize visible and NIR emitting lanthanide(III) ions, indicating potential applications in the design of luminescent materials and sensors. The solid-state photoluminescence study of these complexes reveals insights into the mechanisms of energy transfer and luminescence in lanthanide-based materials (Casanovas et al., 2019).
properties
IUPAC Name |
2-(difluoromethoxy)-6-fluorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O3/c9-4-2-1-3-5(14-8(10)11)6(4)7(12)13/h1-3,8H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYNAIGXTZSNCKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
960249-94-9 | |
Record name | 2-(difluoromethoxy)-6-fluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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